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Compound of Interest

Compound Name: 5-Ethylnonan-5-ol

Cat. No.: B15486930

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of 5-Ethylnonan-5-ol is paramount in a laboratory setting. This
guide provides immediate, actionable information for the safe handling and disposal of this
chemical.

5-Ethylnonan-5-ol, a long-chain alcohol, requires careful consideration for its disposal to
mitigate environmental and safety risks. Although a specific Safety Data Sheet (SDS) for 5-
Ethylnonan-5-ol is not readily available in the public domain, by examining data for structurally
similar isomers and adhering to general principles of laboratory chemical waste management, a
safe and compliant disposal workflow can be established.

Key Safety and Disposal Information

Based on data for related long-chain alcohols, 5-Ethylnonan-5-ol is anticipated to be a
combustible liquid that can cause skin and eye irritation.[1] Furthermore, isomers such as 5-
ethyl-2-nonanol are classified as toxic to aquatic life with long-lasting effects, suggesting that 5-
Ethylnonan-5-ol should be treated as hazardous waste.[2][3]

Immediate Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-
resistant gloves, and a lab coat.[1]

e Handle the chemical in a well-ventilated area to avoid inhalation of any potential vapors.
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o Keep away from heat, sparks, open flames, and other ignition sources as it is likely a
combustible liquid.[1]

 In case of skin contact, wash thoroughly with soap and water.[1]

¢ In case of eye contact, rinse cautiously with water for several minutes.[1]

Quantitative Data for Related Isomers

The following table summarizes key quantitative data for isomers of 5-Ethylnonan-5-ol, which
can be used to infer its properties in the absence of specific data.

Property 5-ethyl-2-nonanol 5-Nonanol
Molecular Formula C11H240 C9H200

Molecular Weight 172.31 g/mol 144.26 g/mol

Flash Point 99.2 °C 79.5 °C (estimated)
Water Solubility Limited 461 mg/L @ 15 °C

H227: Combustible liquid,
H411: Toxic to aquatic life with H315: Causes skin irritation,
GHS Hazard Statements ) )
long lasting effects H319: Causes serious eye

irritation

Data sourced from various chemical databases and safety data sheets.

Step-by-Step Disposal Protocol

The proper disposal of 5-Ethylnonan-5-ol should always be in accordance with federal, state,
and local regulations, as well as institutional guidelines. The following protocol provides a
general framework for its disposal as a hazardous chemical waste.

1. Waste ldentification and Segregation:

o Classification: Treat 5-Ethylnonan-5-ol as a hazardous waste. Due to its likely properties as
a combustible liquid and potential aquatic toxicity, it should not be disposed of down the drain
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or in regular trash.

Segregation: Collect waste 5-Ethylnonan-5-ol in a dedicated, properly labeled waste
container. Do not mix it with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department. Incompatible materials
should be kept separate to avoid dangerous reactions.

. Waste Collection and Storage:

Container: Use a chemically compatible, leak-proof container with a secure screw-top cap.
The container should be in good condition and clearly labeled as "Hazardous Waste" with
the full chemical name "5-Ethylnonan-5-ol".

Labeling: The label should also include the date when the waste was first added to the
container and any other information required by your institution.

Storage: Store the waste container in a designated satellite accumulation area (SAA) that is
at or near the point of generation. The storage area should be well-ventilated and away from
sources of ignition.

. Disposal Request and Pickup:

Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
EHS department to arrange for a pickup.

Documentation: Follow all institutional procedures for documenting the waste, which may
include filling out a hazardous waste manifest.

. Decontamination of Empty Containers:

Rinsing: Empty containers that held 5-Ethylnonan-5-ol should be triple-rinsed with a
suitable solvent.

Rinsate Disposal: The rinsate from the cleaning process must be collected and disposed of
as hazardous waste.

Container Disposal: Once properly decontaminated, the empty container can typically be
disposed of as non-hazardous waste. Deface the original label before disposal.
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Experimental Protocol: Waste Characterization (When
Required)

In some instances, particularly for large quantities or mixed waste streams, analytical testing

may be required to confirm the hazardous characteristics of the waste. Common methods for

the analysis of alcohols in waste samples include:

Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly effective method for
identifying and quantifying specific organic compounds, including long-chain alcohols, in a
complex mixture.

High-Performance Liquid Chromatography (HPLC): HPLC can also be used for the
separation and quantification of alcohols, particularly when derivatization is employed to
enhance detection.

A general procedure for waste sample analysis using GC-MS would involve:

Sample Preparation: Dilution of the waste sample in a suitable solvent.
Injection: Introduction of the prepared sample into the GC.

Separation: The components of the sample are separated based on their boiling points and
interactions with the chromatographic column.

Detection and Quantification: The mass spectrometer identifies the separated components
based on their mass-to-charge ratio, and the detector quantifies the amount of each
component.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-

Ethylnonan-5-ol.
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Consult EHS for

Non-Hazardous Disposal Options.
(Unlikely for this chemical)

Click to download full resolution via product page
Caption: Decision workflow for the disposal of 5-Ethylnonan-5-ol.

By following these procedures, researchers and laboratory personnel can ensure the safe and
compliant disposal of 5-Ethylnonan-5-ol, protecting both themselves and the environment.
Always consult your institution's specific guidelines and the chemical's Safety Data Sheet when
available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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